Cas no 10480-49-6 (4-butyl-3-phenyl-1,2,4-oxadiazol-5-one)

4-butyl-3-phenyl-1,2,4-oxadiazol-5-one structure
10480-49-6 structure
Product Name:4-butyl-3-phenyl-1,2,4-oxadiazol-5-one
CAS No:10480-49-6
MF:C12H14N2O2
MW:218.251762866974
CID:1146052
PubChem ID:60590035
Update Time:2025-04-20

4-butyl-3-phenyl-1,2,4-oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 4-butyl-3-phenyl-1,2,4-oxadiazol-5-one
    • 4-n-Butyl-3-Phenyl-1,2,4-Oxadiazolin-5-on
    • AKOS008855292
    • CTK0G6007
    • 4-Butyl-3-phenyl-1,2,4-oxdiazol-5-on
    • 1,2,4-Oxadiazol-5(4H)-one, 4-butyl-3-phenyl-
    • 4-butyl-3-phenyl-4H-[1,2,4]oxadiazol-5-one
    • 4-n-Butyl-3-Phenyl-1,2,4-Oxadiazolin-5-on; AKOS008855292; CTK0G6007; 4-Butyl-3-phenyl-1,2,4-oxdiazol-5-on; 1,2,4-Oxadiazol-5(4H)-one, 4-butyl-3-phenyl-; 4-butyl-3-phenyl-4H-[1,2,4]oxadiazol-5-one;
    • 10480-49-6
    • DTXSID20733904
    • 4-Butyl-3-phenyl-1,2,4-oxadiazol-5(4H)-one
    • Inchi: 1S/C12H14N2O2/c1-2-3-9-14-11(13-16-12(14)15)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
    • InChI Key: GAMODLKNVATJCB-UHFFFAOYSA-N
    • SMILES: O1C(N(C(C2C=CC=CC=2)=N1)CCCC)=O

Computed Properties

  • Exact Mass: 218.10562
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 41.9Ų

Experimental Properties

  • PSA: 41.9
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